
Ethyl 2-butynoate molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-butynoate

Cat. No.: B042091 Get Quote

Technical Guide: Ethyl 2-butynoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Ethyl 2-butynoate, a valuable intermediate in organic synthesis. This document

includes key quantitative data, a detailed experimental protocol for its synthesis via Fischer

esterification, and a conceptual workflow diagram.

Core Properties of Ethyl 2-butynoate
Ethyl 2-butynoate, also known as ethyl tetrolate, is an unsaturated ester with significant

applications in the synthesis of complex organic molecules and heterocyclic compounds. Its

chemical and physical properties are summarized below.
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Property Value

Molecular Formula C₆H₈O₂

Molecular Weight 112.13 g/mol [1][2][3][4]

CAS Number 4341-76-8[1][2][3]

Boiling Point 160-161 °C at 730 mmHg[2][3]

Density 0.962 g/mL at 25 °C[2][3]

Refractive Index (n²⁰/D) 1.436[2][3]

Appearance Liquid[3]

Solubility
Miscible with water, chloroform, and ethyl

acetate.[2]

Synthesis of Ethyl 2-butynoate via Fischer
Esterification
Ethyl 2-butynoate is commonly synthesized through the Fischer esterification of 2-butynoic

acid with ethanol in the presence of an acid catalyst. This reversible reaction is driven to

completion by using an excess of the alcohol and/or by removing water as it is formed.

Experimental Protocol
Materials:

2-Butynoic acid

Anhydrous ethanol (absolute)

Concentrated sulfuric acid (H₂SO₄)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a dry round-bottom flask, combine 2-butynoic acid and an excess of

anhydrous ethanol (typically 3-5 molar equivalents).

Catalyst Addition: While stirring, slowly and carefully add a catalytic amount of concentrated

sulfuric acid (approximately 1-2% of the total volume) to the mixture.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. Allow the reaction to proceed for 2-4 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Workup - Neutralization: After the reaction is complete, allow the mixture to cool to room

temperature. Carefully pour the reaction mixture into a separatory funnel containing a

saturated aqueous solution of sodium bicarbonate. Add the bicarbonate solution in portions

to neutralize the acidic catalyst and any unreacted 2-butynoic acid. Be cautious as carbon

dioxide gas will be evolved.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or

ethyl acetate, to recover any dissolved product.

Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium

bicarbonate solution and then with brine.

Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or

sodium sulfate.
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Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a

rotary evaporator.

Purification: Purify the crude Ethyl 2-butynoate by distillation under reduced pressure to

obtain the final product.[5]

Conceptual Workflow of Ethyl 2-butynoate
Synthesis
The following diagram illustrates the key stages in the synthesis and purification of Ethyl 2-
butynoate via Fischer esterification.
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Caption: Workflow for the synthesis of Ethyl 2-butynoate.
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Applications in Synthesis
Ethyl 2-butynoate serves as a versatile building block in organic chemistry. As an electron-

deficient alkyne, it readily participates in various cycloaddition reactions and is a precursor for

the synthesis of:

1,3-dienes[1]

Thiazolines

Tricyclic aziridine derivatives[1]

Alkenylsilanols[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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